Cas no 918328-16-2 ([2-Methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol)

[2-Methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol is a boronic ester derivative featuring a methanesulfonyl and hydroxymethyl functional group on an aromatic ring. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures in pharmaceutical and materials chemistry. The presence of the pinacol boronate group ensures stability and reactivity under mild conditions, while the methanesulfonyl moiety enhances solubility and facilitates further functionalization. The hydroxymethyl group offers additional versatility for derivatization. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and organic synthesis. Proper handling under inert conditions is recommended to preserve its reactivity.

[2-Methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol structure

918328-16-2 structure

Product Name:[2-Methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol

CAS No:918328-16-2

MF:C₁₄H₂₁BO₅S

MW:312.189543485641

MDL:MFCD22494042

CID:777815

PubChem ID:59251458

Update Time:2025-06-08

[2-Methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol,2-(methylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- [2-methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol
- (2-(methylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
- QZDZTHLANDGZGY-UHFFFAOYSA-N
- [2-methanesulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
- 918328-16-2
- CS-0163243
- [2-(Methylsulfonyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]methanol
- [2-methylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
- SCHEMBL2529582
- 4-(Hydroxymethyl)-3-(methylsulfonyl)phenylboronic Acid Pinacol Ester
- MFCD22494042
- BS-45715
- DTXSID401130387
- DB-345029
- SY278323
- [2-Methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol
- MDL： MFCD22494042
- Inchi： 1S/C14H21BO5S/c1-13(2)14(3,4)20-15(19-13)11-7-6-10(9-16)12(8-11)21(5,17)18/h6-8,16H,9H2,1-5H3
- InChI Key： QZDZTHLANDGZGY-UHFFFAOYSA-N
- SMILES： S(C)(C1=C(CO)C=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

Exact Mass: 312.1202751g/mol
Monoisotopic Mass: 312.1202751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.2

[2-Methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MQ135-200mg	[2-Methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol	918328-16-2	95%	200mg	1985.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MQ135-50mg	[2-Methanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol	918328-16-2	95%	50mg	793.0CNY	2021-07-17
Chemenu	CM430567-100mg	(2-(Methylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	918328-16-2	95%+	100mg	$219	2022-08-31
Chemenu	CM430567-250mg	(2-(Methylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	918328-16-2	95%+	250mg	$328	2022-08-31
eNovation Chemicals LLC	Y1214148-1g	(2-(Methylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	918328-16-2	95%	1g	$880	2024-07-23
eNovation Chemicals LLC	Y1191199-0.1g	4-(Hydroxymethyl)-3-(methylsulfonyl)phenylboronic Acid Pinacol Ester	918328-16-2	95%	0.1g	$250	2023-09-03
eNovation Chemicals LLC	Y1191199-0.25g	4-(Hydroxymethyl)-3-(methylsulfonyl)phenylboronic Acid Pinacol Ester	918328-16-2	95%	0.25g	$360	2023-09-03
eNovation Chemicals LLC	Y1191199-1g	4-(Hydroxymethyl)-3-(methylsulfonyl)phenylboronic Acid Pinacol Ester	918328-16-2	95%	1g	$255	2024-07-19
eNovation Chemicals LLC	Y1191199-5g	4-(Hydroxymethyl)-3-(methylsulfonyl)phenylboronic Acid Pinacol Ester	918328-16-2	95%	5g	$1295	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M99800-1g	(2-(Methylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	918328-16-2	95%	1g	¥1767.0	2024-07-19